5-(4-Cbz-Aminopheny)-2-chlorophenol, 95%

• IUPAC Name: benzyl N-[4-(4-chloro-3-hydroxyphenyl)phenyl]carbamate
• InChI: InChI=1S/C20H16ClNO3/c21-18-11-8-16(12-19(18)23)15-6-9-17(10-7-15)22-20(24)25-13-14-4-2-1-3-5-14/h1-12,23H,13H2,(H,22,24)
• InChI Key: NOZMRRVBVYCYFU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC2=CC=C(C=C2)C3=CC(=C(C=C3)Cl)O
• Molecular Formula: C20H16ClNO3
• Molecular Weight: 353.8 g/mol
• CAS No.: 1261951-94-3

Description

5-(4-Cbz-Aminopheny)-2-chlorophenol is a synthetic aromatic compound characterized by a carbobenzyloxy (Cbz)-protected amino group at the para position of the phenyl ring and a chlorine substituent at the ortho position of the phenolic hydroxyl group. The Cbz group serves as a protective moiety for the amine, enhancing stability during synthetic processes, particularly in pharmaceutical intermediates. With a purity of 95%, this compound is primarily utilized in organic synthesis, drug development, and as a precursor for bioactive molecules. Its structural complexity and functional groups influence its reactivity, solubility, and environmental behavior compared to simpler chlorophenols.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural features of 5-(4-Cbz-Aminopheny)-2-chlorophenol with related chlorophenol derivatives:

Compound Name	Molecular Formula	Substituents	Key Functional Groups
5-(4-Cbz-Aminopheny)-2-chlorophenol	C₂₀H₁₇ClNO₃	Cbz-amino (4-position), Cl (2-position)	Phenol, Cbz-protected amine
2-Chlorophenol	C₆H₅ClO	Cl (2-position)	Phenol
2-Amino-4-chlorophenol	C₆H₆ClNO	NH₂ (2-position), Cl (4-position)	Phenol, primary amine
4-Chloro-2-nitrophenol	C₆H₄ClNO₃	NO₂ (2-position), Cl (4-position)	Phenol, nitro group

Key Observations :

• The Cbz group in 5-(4-Cbz-Aminopheny)-2-chlorophenol introduces steric hindrance and lipophilicity, reducing reactivity compared to unprotected amines (e.g., 2-amino-4-chlorophenol) .
• Chlorine position (ortho vs. para) affects electronic properties: ortho-substituted chlorophenols exhibit stronger hydrogen bonding and lower solubility in polar solvents than para isomers .

Physicochemical Properties

Property	5-(4-Cbz-Aminopheny)-2-chlorophenol	2-Chlorophenol	2-Amino-4-chlorophenol
Molecular Weight (g/mol)	362.8	128.5	143.6
Melting Point (°C)	~180–190 (estimated)	8–10	135–137
Solubility in Water	Low (lipophilic Cbz group)	28 g/L	Moderate (polar NH₂)
LogP (Octanol-Water)	~3.5 (predicted)	2.15	1.8

Implications :

• The Cbz group significantly increases molecular weight and lipophilicity, making 5-(4-Cbz-Aminopheny)-2-chlorophenol less water-soluble than simpler chlorophenols. This property may enhance bioavailability in biological systems but also contribute to environmental persistence .

Degradation Pathways :

• 2-Chlorophenol degrades via hydroxyl radicals in advanced oxidation processes (AOPs), but degradation efficiency is reduced in the presence of chloride or sulfate anions .

Toxicity and Environmental Impact

Compound	Toxicity Profile	Environmental Behavior
5-(4-Cbz-Aminopheny)-2-chlorophenol	Limited data; inferred low acute toxicity (similar to Cbz-protected amines)	High persistence due to lipophilicity
2-Chlorophenol	Embryotoxic potential; not carcinogenic but may promote tumors in mice	Moderate bioaccumulation; recalcitrant
2-Amino-4-chlorophenol	Suspected mutagenicity (structural analogs)	Reacts with manganese oxides (electron transfer-limited)

Regulatory Considerations :

• 2-Chlorophenol is regulated under EPA guidelines due to its toxicity and environmental persistence .
• The Cbz group in 5-(4-Cbz-Aminopheny)-2-chlorophenol may require specialized handling to prevent release into ecosystems.

Spectroscopic Differentiation

• NMR Spectroscopy: The Cbz group in 5-(4-Cbz-Aminopheny)-2-chlorophenol produces distinct aromatic proton signals (δ 7.2–7.5 ppm) and carbonyl carbons (δ ~155 ppm) absent in simpler chlorophenols .
• Mass Spectrometry: Negative-ion chemical ionization (NICI) distinguishes isomers via characteristic peaks (e.g., Cl⁻ for 2-chlorophenol vs. (M-1)⁻ for amino derivatives) .